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Compound of Interest

Compound Name: Ethyl 2-nitrobenzoate

Cat. No.: B1362548

An In-depth Technical Guide to Ethyl 2-nitrobenzoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 2-nitrobenzoate, including
its chemical and physical properties, safety information, and detailed experimental protocols for
its synthesis and analysis.

Chemical Identity and Properties

Ethyl 2-nitrobenzoate is an organic compound that serves as a valuable intermediate in
various chemical syntheses. Its chemical identity and key properties are summarized below.

CAS Number: 610-34-4[1][2][3][4][5]
Synonyms: Ethyl o-nitrobenzoate, Benzoic acid, 2-nitro-, ethyl ester[1][2][4]
Molecular Formula: CoHoNO4[1][2][3][4][5]

Molecular Weight: 195.17 g/mol [2][4]

Physicochemical Properties

The key physical and chemical properties of Ethyl 2-nitrobenzoate are presented in the table
below for easy reference and comparison.
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Property Value Source(s)

Physical State Solid, Low melting solid [6]
Colorless to yellow liquid or

Appearance ) [7]
solid

Melting Point 26 -30°C [2][6]

Boiling Point 172 - 174 °C at 18 mmHg [2][6]

] Commonly available as 97% or

Purity [21[7]
98%

LogP 2.14 [1]

Safety and Handling

Ethyl 2-nitrobenzoate is not classified as a hazardous substance according to the 2012 OSHA
Hazard Communication Standard.[6] However, as with all laboratory chemicals, it should be
handled with care in accordance with good industrial hygiene and safety practices.[5]

Personal Protective Equipment (PPE):

o Wear safety glasses with side shields or goggles.[5]
o Wear protective gloves.[5]

e Wear long-sleeved clothing.[5]

Handling Precautions:

Avoid contact with skin, eyes, and clothing.[6]

Avoid ingestion and inhalation.[6]

Ensure adequate ventilation.[6]

Keep away from food, drink, and animal feeding stuffs.[5]
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e Wash hands thoroughly after handling.[5]
Storage:
» Keep the container tightly closed in a dry and well-ventilated place.[5]

Experimental Protocols
Synthesis of Ethyl 2-nitrobenzoate via Esterification

This protocol describes a general method for the synthesis of Ethyl 2-nitrobenzoate from 2-
nitrobenzoic acid and ethanol, a common esterification reaction.

Materials:

2-nitrobenzoic acid

» Ethanol (absolute)

o Concentrated sulfuric acid (as catalyst)

e Sodium bicarbonate solution (saturated)

 Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate

¢ Round-bottomed flask

o Reflux condenser

e Separatory funnel

Rotary evaporator

Procedure:

¢ |n a round-bottomed flask, dissolve 2-nitrobenzoic acid in an excess of absolute ethanol.
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o Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while cooling the
flask in an ice bath.

o Attach a reflux condenser and heat the mixture to reflux for several hours. The reaction
progress can be monitored by Thin Layer Chromatography (TLC).

 After the reaction is complete, allow the mixture to cool to room temperature.
e Remove the excess ethanol using a rotary evaporator.
o Dissolve the residue in a suitable organic solvent, such as ethyl acetate.

o Transfer the solution to a separatory funnel and wash it sequentially with water, saturated
sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

e Dry the organic layer over anhydrous magnesium sulfate.

« Filter off the drying agent and concentrate the organic phase under reduced pressure to
obtain the crude Ethyl 2-nitrobenzoate.

e The crude product can be further purified by vacuum distillation or column chromatography.

Analysis of Ethyl 2-nitrobenzoate by Reverse-Phase
HPLC

This protocol outlines a method for the analysis of Ethyl 2-nitrobenzoate using High-
Performance Liquid Chromatography (HPLC).[1]

Instrumentation:

e HPLC system with a UV detector

» Newcrom R1 reverse-phase column or equivalent[1]
Mobile Phase:

o Acetonitrile (MeCN)
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o Water

e Phosphoric acid[1] (For Mass Spectrometry (MS) compatible applications, replace
phosphoric acid with formic acid)[1]

Procedure:

o Prepare a standard solution of Ethyl 2-nitrobenzoate of known concentration in the mobile
phase.

o Prepare the sample solution by dissolving the test substance in the mobile phase.
o Set up the HPLC system with the appropriate column and mobile phase composition.
» Equilibrate the column with the mobile phase until a stable baseline is achieved.

« Inject the standard solution and record the chromatogram to determine the retention time of
Ethyl 2-nitrobenzoate.

« Inject the sample solution and record the chromatogram.

« |dentify the peak corresponding to Ethyl 2-nitrobenzoate in the sample chromatogram by
comparing its retention time with that of the standard.

o The purity of the sample can be determined by calculating the area percentage of the Ethyl
2-nitrobenzoate peak relative to the total peak area.

Visualization of Synthesis Workflow

The following diagram illustrates the key steps in the synthesis and purification of Ethyl 2-
nitrobenzoate.
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Caption: Workflow for the synthesis of Ethyl 2-nitrobenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
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Email: info@benchchem.com
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